Cas no 2331259-78-8 ((1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride)

• Product Name: (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride
• CAS No: 2331259-78-8
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• MDL: MFCD31812916
• CID: 4777436
• Update Time: 2026-02-27

(1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride
• SB35795
• Ethyl 2-(1H-pyrazol-4-yl)acetate hydrochloride

• MDL： MFCD31812916
• Inchi： 1S/C7H10N2O2.ClH/c1-2-11-7(10)3-6-4-8-9-5-6;/h4-5H,2-3H2,1H3,(H,8,9);1H
• InChI Key： ZYRCBJHVBSQIBR-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1C=NNC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 55

Additional information on (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride

Compound CAS No. 2331259-78-8: (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride

The compound (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride (CAS No. 2331259-78-8) is a significant chemical entity with diverse applications in the fields of organic synthesis, pharmaceuticals, and material science. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their unique electronic properties and potential bioactivity. The structure of this compound comprises a pyrazole ring substituted at the 4-position with an acetic acid ethyl ester group, further protonated to form a hydrochloride salt. This configuration imparts versatile reactivity and functionalization potential, making it a valuable intermediate in various chemical transformations.

Recent studies have highlighted the role of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The (1H-Pyrazol-4-yl) moiety is known to exhibit significant binding affinity towards various protein targets, making it a promising scaffold for medicinal chemistry. For instance, researchers have reported that analogs of this compound demonstrate potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings underscore the potential of (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride as a lead compound for developing novel anti-inflammatory therapeutics.

In addition to its pharmacological applications, this compound has also found utility in materials science. The pyrazole ring's ability to act as a coordinating unit makes it suitable for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in MOF research have leveraged the versatility of pyrazole derivatives to construct porous materials with applications in gas storage, catalysis, and sensing technologies. The ethyl ester group in this compound further enhances its compatibility with organic solvents, facilitating its use in solution-based synthesis methods.

From a synthetic perspective, (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride can be efficiently prepared via a two-step process involving the alkylation of 1H-pyrazole with an acetic acid ethyl ester derivative, followed by protonation to form the hydrochloride salt. This method ensures high yields and excellent purity, making it amenable for large-scale production. The use of mild reaction conditions also minimizes side reactions, preserving the integrity of the pyrazole ring and the ester functionality.

Moreover, this compound has been employed as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents. Its ability to undergo various functional group transformations, including nucleophilic substitutions and condensations, makes it a versatile building block in organic synthesis. For example, recent studies have demonstrated its use in the preparation of pyrazolo[1,5-a]pyrimidines, which are known for their antitumor activity.

From an environmental standpoint, understanding the ecological impact of (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride is crucial for its sustainable use. Research into its biodegradation pathways has revealed that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of the ester bond and subsequent mineralization. These findings suggest that proper waste management practices can mitigate its environmental footprint.

In conclusion, (1H-Pyrazol-4-yl)-acetic acid ethyl ester hydrochloride (CAS No. 2331259-78-8) is a multifaceted chemical entity with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific research and industrial innovation.